Cas no 79817-52-0 (Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate)

Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate structure
79817-52-0 structure
Product name:Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
CAS No:79817-52-0
MF:C10H12NNaO6S
MW:297.260152816772
CID:984875

Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate Chemical and Physical Properties

Names and Identifiers

    • sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
    • sodium,3-(4-methyl-2-nitrophenoxy)propane-1-sulfonate
    • SODIUM 3-(4-METHYL-2-NITROPHENOXY)PROPANESULFONATE
    • Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
    • Inchi: 1S/C10H13NO6S.Na/c1-8-3-4-10(9(7-8)11(12)13)17-5-2-6-18(14,15)16;/h3-4,7H,2,5-6H2,1H3,(H,14,15,16);/q;+1/p-1
    • InChI Key: NYUMEYVVSINMIU-UHFFFAOYSA-M
    • SMILES: S(CCCOC1C=CC(C)=CC=1[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Topological Polar Surface Area: 121

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